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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Dimethylaminobutylamine, also known as N,N-Dimethyl-1,4-butanediamine.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis. It includes a detailed summary of its properties,

experimental protocols for their determination, and a visualization of its role in chemical

synthesis.

Introduction
4-Dimethylaminobutylamine (DMABA) is a diamine featuring both a primary and a tertiary

amine group. This unique structure makes it a valuable building block in various chemical

syntheses. Its applications range from being a monomer in the production of polyamides and

polyurethanes to serving as a curing agent for epoxy resins and an intermediate in the

synthesis of active pharmaceutical ingredients.[1] A thorough understanding of its physical and

chemical properties is crucial for its effective and safe use in research and development.

Chemical Identity
IUPAC Name: N',N'-dimethylbutane-1,4-diamine[2]
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Synonyms: 4-Aminobutyl(dimethyl)amine, N,N-Dimethyl-1,4-butanediamine, N,N-

Dimethylputrescine[3]

CAS Number: 3529-10-0[2][3]

Molecular Formula: C₆H₁₆N₂[2][3]

Molecular Structure:

Click to download full resolution via product page

Caption: Chemical structure of 4-Dimethylaminobutylamine.

Physical Properties
The physical properties of 4-Dimethylaminobutylamine are summarized in the table below.

These properties are essential for handling, storage, and for its application in various chemical

processes.

Property Value Reference

Molecular Weight 116.20 g/mol [2]

Appearance Colorless to light yellow liquid [4]

Melting Point 60 °C

Boiling Point 73 °C at 35 mmHg

49-50 °C at 7 mmHg

Density 0.8179 g/cm³

Refractive Index 1.4400

pKa (predicted) 10.52 ± 0.10

Solubility

Soluble in water and organic

solvents such as ether and

alcohol.
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Chemical Properties and Reactivity
4-Dimethylaminobutylamine exhibits reactivity characteristic of both primary and tertiary

amines. The primary amine group can undergo reactions such as acylation, alkylation, and

condensation, while the tertiary amine group can act as a base or a nucleophile. It is sensitive

to air and should be stored under an inert atmosphere.

As a diamine, it is a key monomer in step-growth polymerization to form polyamides. It can also

be used as a curing agent for epoxy resins, where the amine groups react with the epoxide

rings to form a cross-linked polymer network.[5]

Experimental Protocols
The following are generalized experimental protocols for the determination of the key physical

properties of liquid amines like 4-Dimethylaminobutylamine.

Determination of Boiling Point (Micro-Boiling Point
Method)
This method is suitable for small quantities of liquid.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Procedure:

A small amount of the liquid sample (a few drops) is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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The test tube is attached to a thermometer and immersed in a heating bath (Thiele tube).

The bath is heated slowly. A stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[6][7]

Determination of Density (Pycnometer Method)
Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance

Constant temperature water bath

Procedure:

The empty, clean, and dry pycnometer is weighed.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present, and the

stopper is inserted. The excess liquid will emerge through the capillary.

The pycnometer is placed in a constant temperature water bath until it reaches thermal

equilibrium.

The outside of the pycnometer is carefully dried and it is weighed again.

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,

distilled water) at the same temperature, and weighed.

The density of the sample is calculated using the formula: ρ_sample = (m_sample /

m_reference) * ρ_reference where ρ is the density and m is the mass.[8][9][10][11]
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Determination of pKa (Potentiometric Titration)
Apparatus:

pH meter with a combination pH electrode

Burette

Magnetic stirrer and stir bar

Beaker

Standardized solution of a strong acid (e.g., 0.1 M HCl)

Procedure:

A known volume of a dilute solution of 4-Dimethylaminobutylamine in water is prepared in

a beaker.

The pH electrode is calibrated and immersed in the amine solution.

The solution is stirred gently.

The standardized strong acid solution is added in small, known increments from the burette.

The pH of the solution is recorded after each addition, allowing the reading to stabilize.

A titration curve is generated by plotting the pH versus the volume of acid added.

The pKa can be determined from the pH at the half-equivalence point. Since 4-
Dimethylaminobutylamine has two basic centers, two equivalence points and two pKa

values may be observed.[12][13][14][15][16]

Role in Polyamide Synthesis
4-Dimethylaminobutylamine can be used as a diamine monomer in the synthesis of

polyamides through condensation polymerization with a dicarboxylic acid or its derivative (e.g.,

a diacyl chloride).
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Caption: Synthesis of a polyamide from 4-Dimethylaminobutylamine.

This reaction proceeds via nucleophilic acyl substitution, where the primary amine group of 4-
Dimethylaminobutylamine attacks the carbonyl carbon of the acyl chloride, leading to the

formation of an amide linkage and the elimination of hydrogen chloride.[17][18][19]

Safety and Handling
4-Dimethylaminobutylamine is a corrosive substance that can cause severe skin burns and

eye damage. It is also harmful if swallowed. Appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat, should be worn when handling this chemical.

It should be used in a well-ventilated area, preferably in a fume hood. It is air-sensitive and

should be stored under an inert atmosphere in a cool, dry place.

Conclusion
4-Dimethylaminobutylamine is a versatile chemical with a unique combination of primary and

tertiary amine functionalities. Its well-defined physical and chemical properties make it a

valuable component in the synthesis of a wide range of materials and molecules. A thorough

understanding of these properties, coupled with appropriate safety precautions, is essential for

its successful application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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